Cas no 923123-02-8 (4-bromo-N-2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-ylbenzene-1-sulfonamide)

• Product Name: 4-bromo-N-2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-ylbenzene-1-sulfonamide
• CAS No: 923123-02-8
• MF: C₂₂H₁₆BrNO₅S
• MW: 486.335144042969
• CID: 5949785
• PubChem ID: 18568862
• Update Time: 2025-06-14

4-bromo-N-2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-ylbenzene-1-sulfonamide
• 4-bromo-N-[2-(4-methoxyphenyl)-4-oxochromen-6-yl]benzenesulfonamide
• 4-bromo-N-[2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-yl]benzene-1-sulfonamide
• 4-bromo-N-[2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-yl]benzenesulfonamide
• 4-bromo-N-(2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-yl)benzenesulfonamide
• F2211-0485
• 923123-02-8
• AKOS001956549

• Inchi： 1S/C22H16BrNO5S/c1-28-17-7-2-14(3-8-17)22-13-20(25)19-12-16(6-11-21(19)29-22)24-30(26,27)18-9-4-15(23)5-10-18/h2-13,24H,1H3
• InChI Key： FUEUQDVRWNPQIQ-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3OC(C4=CC=C(OC)C=C4)=CC(=O)C=3C=2)(=O)=O)=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 484.99326g/mol
• Monoisotopic Mass: 484.99326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 90.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 4'-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 4'-O-methylated flavonoids

Additional information on 4-bromo-N-2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-ylbenzene-1-sulfonamide

Comprehensive Overview of 4-bromo-N-2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-ylbenzene-1-sulfonamide (CAS No. 923123-02-8)

The compound 4-bromo-N-2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-ylbenzene-1-sulfonamide (CAS No. 923123-02-8) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a chromene core and a sulfonamide moiety, this compound is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a modulator of specific biological pathways, making it a valuable candidate for further investigation.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine and targeted therapies. 4-bromo-N-2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-ylbenzene-1-sulfonamide fits into this trend due to its potential interactions with key cellular proteins. Its brominated aromatic and methoxyphenyl groups contribute to its unique electronic and steric properties, which are critical for binding affinity and selectivity in biological systems.

One of the most frequently searched questions in scientific databases revolves around the synthetic pathways for this compound. The synthesis of 4-bromo-N-2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-ylbenzene-1-sulfonamide typically involves multi-step organic reactions, including sulfonylation, bromination, and cyclization processes. Researchers often optimize these steps to improve yield and purity, ensuring the compound meets the stringent requirements for pharmacological studies.

Another area of interest is the compound's potential pharmacokinetic properties. Early-stage studies suggest that 4-bromo-N-2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-ylbenzene-1-sulfonamide exhibits moderate solubility and stability under physiological conditions, which are essential for its bioavailability. These characteristics make it a promising candidate for further in vitro and in vivo testing, particularly in models of chronic diseases where targeted therapy is crucial.

The rise of computational chemistry and AI-driven drug design has also brought attention to compounds like 4-bromo-N-2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-ylbenzene-1-sulfonamide. Molecular docking simulations and quantitative structure-activity relationship (QSAR) studies are frequently employed to predict its interactions with biological targets. These computational approaches help researchers prioritize experimental validation, reducing time and costs in drug development pipelines.

Environmental and green chemistry considerations are increasingly important in the synthesis of complex molecules. The production of 4-bromo-N-2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-ylbenzene-1-sulfonamide is being explored using catalytic methods and solvent-free reactions to minimize waste and energy consumption. This aligns with the broader scientific community's push toward sustainable and eco-friendly chemical processes.

In summary, 4-bromo-N-2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-ylbenzene-1-sulfonamide (CAS No. 923123-02-8) represents a fascinating area of research at the intersection of organic chemistry, pharmacology, and computational biology. Its structural complexity and potential therapeutic applications make it a compound of enduring interest in both academic and industrial settings. As scientific techniques continue to evolve, so too will our understanding of this molecule's full capabilities.